2-Amino-4-ethoxybenzothiazole

• IUPAC Name: 4-ethoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C9H10N2OS/c1-2-12-6-4-3-5-7-8(6)11-9(10)13-7/h3-5H,2H2,1H3,(H2,10,11)
• InChI Key: JHGMOMZRSFGBFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N
• Molecular Formula: C9H10N2OS
• DSSTOX Substance ID: DTXSID00166438
• Molecular Weight: 194.26 g/mol
• CAS RN: 15850-79-0

Description

2-Amino-4-ethoxybenzothiazole is a derivative of 2-aminobenzothiazole, a compound that has been the subject of various synthetic methods and characterizations due to its potential applications in different fields. The ethoxy group at the 4-position distinguishes it from other benzothiazole derivatives and may influence its physical, chemical, and biological properties.

Synthesis Analysis

Several papers discuss the synthesis of 2-aminobenzothiazole derivatives. A metal-free synthesis approach using iodine as a catalyst and oxygen as an oxidant has been reported, which is considered sustainable and efficient . Another metal-free method involves the use of aminyl radicals generated from formamides, which then add to aryl isothiocyanates, leading to the formation of 2-aminobenzothiazoles . Additionally, 2-aminobenzothiazoles can be synthesized from anilines, sulfur monochloride, and isocyanides through an iodine-catalyzed reaction . While these methods do not directly describe the synthesis of 2-amino-4-ethoxybenzothiazole, they provide a foundation for synthesizing benzothiazole derivatives that could be adapted to include ethoxy substituents.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using various techniques. For instance, the X-ray structure of a related compound, methyl 2-oxopyrimido[2,1-b]benzothiazole-4-carboxylate, was determined, providing insights into the molecular geometry and electronic structure of benzothiazole derivatives . Although not directly related to 2-amino-4-ethoxybenzothiazole, these findings can help infer the structural aspects of similar compounds.

Chemical Reactions Analysis

The reactivity of 2-aminobenzothiazoles has been explored in several studies. For example, reactions with ethylene chlorohydrin have been investigated, leading to various products depending on the substituents present on the benzothiazole ring . The formation of adducts with other compounds, such as 2-hydroxy-3-naphthoic acid, has also been reported, which can affect the luminescence properties of the resulting material .

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-aminobenzothiazole derivatives have been characterized using a range of techniques. Electrochemical synthesis and characterization of poly(2-aminobenzothiazole)s have been performed, providing information on the electrochemical and optical properties of these polymers . Vibrational, electronic, and quantum chemical studies of a methoxy-substituted derivative have been conducted to understand the influence of substituents on the compound's properties . These studies can be extrapolated to understand the properties of 2-amino-4-ethoxybenzothiazole.

Relevant Case Studies

One of the papers reports the synthesis of new 2-amino-6-ethoxybenzothiazole derivatives and their influence on physical work capacity in mice10. This study demonstrates the potential biological activity of ethoxy-substituted benzothiazoles and suggests that specific substituents, such as pyridylidene or furylidene radicals, can enhance the effectiveness of these compounds. Although the study focuses on the 6-ethoxy derivative, it provides a relevant case for the biological relevance of ethoxy-substituted benzothiazoles.

Scientific Research Applications

3. Synthesis of Various Fused Heterocycles

• Results: This process has led to the development of a wide range of methodologies for the synthesis of 2-aminobenzothiazole and its derivatives, enriching our understanding of their synthesis and sparking the imagination with the possibilities for future advancements.

4. Synthesis of 2-Substituted Benzothiazoles

• Results: This review unveils an array of mesmerizing methods employed by chemists to prepare these compounds.

5. Influence on Physical Work Capacity

• Application Summary: New 2-amino-6-ethoxybenzothiazole derivatives were synthesized and tested for their influence on physical work capacity in mice. It was shown that a pyridylidene or furylidene radical on the amine or a formulation with carboxypentanoate were important for producing effective new 2-amino-6-ethoxybenzothiazole derivatives.
• Methods of Application: The study involved the synthesis of new 2-amino-6-ethoxybenzothiazole derivatives and testing their influence on physical work capacity in mice.
• Results: These compounds were either more effective or comparable with the well-known actoprotectors metaprot and ladasten, which are used at significantly higher doses.

6. Synthesis of Fused Heterocycles

• Application Summary: 2-Aminobenzothiazole, which includes 2-Amino-4-ethoxybenzothiazole, serves as a reactant or a reaction intermediate for affording various fused heterocycles.
• Methods of Application: The NH2 and endocyclic N functions of 2-aminobenzothiazole assist reactions with common bis electrophilic reagents to form a diverse fused heterocyclic scaffold.
• Results: This process has led to the development of a wide range of methodologies for the synthesis of 2-aminobenzothiazole and its derivatives.

Safety And Hazards

This compound is considered hazardous. It is harmful if swallowed, causes skin irritation, and may cause respiratory irritation. It is recommended to use personal protective equipment when handling this compound.

Future Directions

New 2-amino-6-ethoxybenzothiazole derivatives have been synthesized and tested for their influence on physical work capacity in mice. The development of anticancer drug resistance has significantly restricted the clinical efficacy of the most commonly prescribed anticancer drugs, and 2-aminothiazole scaffold has emerged as a promising scaffold in medicinal chemistry and drug discovery research.